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Compound of Interest

Compound Name: Diammonium EDTA

Cat. No.: B1586234 Get Quote

For laboratory professionals, including researchers, scientists, and those in drug development,

ensuring a safe environment is paramount. This guide provides essential, immediate safety and

logistical information for handling Diammonium EDTA, a common chelating agent. Adherence

to these procedures is critical for personal safety and the integrity of your research.

Immediate Safety and Personal Protective
Equipment (PPE)
When handling Diammonium EDTA, a thorough risk assessment should be conducted to

ensure the appropriate level of personal protective equipment is utilized. The following table

summarizes the recommended PPE.
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PPE Category Item Specifications & Use

Eye Protection Safety Glasses

Must be equipped with side

shields to protect against

splashes.[1]

Chemical Safety Goggles

Recommended when there is

a higher risk of splashing or

when handling larger

quantities.

Hand Protection Chemically Resistant Gloves

Neoprene, nitrile/butadiene

rubber ("nitrile" or "NBR"),

polyvinyl chloride ("PVC" or

"vinyl"), or Viton gloves are

recommended.[2][3] Avoid

polyvinyl alcohol ("PVA")

gloves.[2] Inspect gloves for

any damage before use and

change them immediately if

contact with the chemical

occurs.

Body Protection Protective Clothing

Wear clean, body-covering

clothing such as overalls or a

laboratory coat.[1][2]

Apron

A P.V.C. apron can provide an

additional layer of protection.

[1]

Respiratory Protection Respirator Should be worn when there is

a potential to exceed exposure

limits or guidelines, or if dusts

are generated.[2] A NIOSH-

approved air-purifying

respirator with a particulate

filter (N, R, or P95) is a

suitable option.[4] For

emergency situations, a
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positive-pressure self-

contained breathing apparatus

(SCBA) should be used.[2]

Operational Plan: A Step-by-Step Guide to Handling
Diammonium EDTA
Following a standardized procedure is crucial for minimizing risks associated with handling

Diammonium EDTA.

1. Preparation and Engineering Controls:

Work in a well-ventilated area.[1]

Use local exhaust ventilation if there is a potential for dust or aerosol generation.[2]

Ensure that eyewash stations and safety showers are in close proximity and are readily

accessible.[5]

2. Handling the Chemical:

Avoid all personal contact with the substance, including inhalation of any dust or mist.[1]

Minimize dust generation and accumulation.[6]

Do not cut, drill, grind, or weld containers that have held Diammonium EDTA, as residual

dust may pose an explosion hazard.[1]

3. Storage:

Store in a cool, dry, well-ventilated area.[1][6]

Keep containers securely sealed in their original packaging.[1]

Store away from incompatible materials, which include strong oxidizing agents, strong

bases, aluminum, copper, copper alloys, nickel, zinc, and carbon steel.[1][2][6]
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Emergency and First Aid Protocols
In the event of an exposure, immediate and appropriate action is critical.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Seek medical attention if irritation persists.

[1][2]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin area with soap and

running water. Seek medical attention if irritation

occurs.[1]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek medical attention.[2]

[6]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of milk or water. Seek

immediate medical attention.[6]

Disposal Plan
All waste materials must be handled in accordance with local, state, and federal regulations.

Chemical Disposal: Consult with your institution's environmental health and safety

department for specific disposal guidelines. Options may include incineration in a licensed

facility or burial in a landfill specifically permitted to accept chemical waste.[1]

Container Disposal: Decontaminate empty containers. Observe all label warnings until the

containers are cleaned or destroyed.[1]
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Spill Cleanup: For minor spills, clean up immediately, avoiding contact with skin and eyes.

Control personal contact by using the protective equipment outlined above. Prevent spillage

from entering drains or water courses.[1] For larger spills, dike the area to contain the spill.[2]

Quantitative Safety Data
While specific occupational exposure limits for Diammonium EDTA are not widely established,

the following toxicity information for EDTA and its salts provides a reference for risk

assessment.

Data Point Value Source/Context

Acute Oral Toxicity Low toxicity if swallowed.[2]
General assessment for

Diammonium EDTA.

Toxic Dose in Animals 750 mg/kg/day

The lowest dose of EDTA

reported to cause a toxic effect

in animals.[7][8]

Carcinogenicity Not carcinogenic.
Based on studies of EDTA and

its salts.[7][8]

Mutagenicity Not mutagenic.

Most data on EDTA and its

salts indicate a lack of

mutagenic effects.[2]

Below is a logical workflow for the safe handling of Diammonium EDTA.
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Workflow for Safe Handling of Diammonium EDTA
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Caption: Safe handling workflow for Diammonium EDTA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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